Cas no 765-10-6 (1-tetradecyne)

1-Tetradecyne is a linear terminal alkyne with the molecular formula C₁₄H₂₆, characterized by a triple bond at the first carbon position. This compound is primarily utilized in organic synthesis, serving as a versatile building block for the preparation of more complex molecules through reactions such as Sonogashira coupling, hydroalkylation, or polymerization. Its hydrophobic alkyl chain contributes to applications in surface chemistry and material science, where controlled functionalization is required. The terminal alkyne group offers selective reactivity, enabling precise modifications in catalytic or stoichiometric transformations. 1-Tetradecyne is typically supplied as a high-purity liquid, ensuring consistent performance in research and industrial processes.

1-tetradecyne structure

Product Name:1-tetradecyne

CAS No:765-10-6

MF:C₁₄H₂₆

MW:194.356244564056

MDL:MFCD00015076

CID:83043

PubChem ID:87576609

Update Time:2025-06-06

1-tetradecyne Chemical and Physical Properties

Names and Identifiers

- 1-tetradecyne
- Tetradecyne
- tetradec-1-yne
- 1-C14H26
- 1-tetradecine
- n-Dodecyl-acetylen
- Tetradec-1-in
- NS00037800
- 765-10-6
- EINECS 212-139-6
- 28GN3UC2RF
- MFCD00015076
- tetradec-1-yne;DL-Threonine
- DTXSID4061096
- LS-14352
- CS-0197421
- (S)-4-N-Boc-piperazine-2-carboxylicacidmethylester
- FT-0608313
- AKOS015836225
- D86375
- 1-Tetradecyne, >=97.0%
- T0761
- A839964
- DTXCID9047887
- MDL： MFCD00015076
- Inchi： 1S/C14H26/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h1H,4-14H2,2H3
- InChI Key： DZEFNRWGWQDGTR-UHFFFAOYSA-N
- SMILES： C(CCCCCC#C)CCCCCC
- BRN： 1746546

Computed Properties

Exact Mass: 194.20300
Monoisotopic Mass: 194.203
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 10
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 6.8

Experimental Properties

Color/Form: Not determined
Density: 0.790 g/mL at 20 °C(lit.)
Melting Point: 2.51°C (estimate)
Boiling Point: 252°C
Flash Point: 132-134°C/14mm
Refractive Index: n20/D 1.440
Water Partition Coefficient: Not miscible with water. soluble in common organic solvents of low polarity
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, heavy metals, heavy metal salts.
PSA: 0.00000
LogP: 4.93060
Solubility: Not determined
Sensitiveness: Sensitive to air

1-tetradecyne Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H227-H304
Warning Statement： P210-P280-P301+P310+P331-P370+P378-P403+P235-P405-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S23-S24/25
FLUKA BRAND F CODES：10-23
TSCA：Yes
Safety Term：S24/25

1-tetradecyne Pricemore >>

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